Cas no 1256482-19-5 (2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone
• CAS No: 1256482-19-5
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD11556193
• CID: 1037296
• PubChem ID: 71463774
• Update Time: 2025-07-18

2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone

• MDL： MFCD11556193
• Inchi： 1S/C9H6F4O2/c1-15-7-3-5(2-6(10)4-7)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： JCHCEKHBSZXGEV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(C(F)(F)F)=O)C=1)OC

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone

Recent Advances in the Study of 2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone (CAS: 1256482-19-5)

2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone (CAS: 1256482-19-5) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's structure, characterized by the presence of trifluoromethyl and methoxy groups, confers enhanced metabolic stability and lipophilicity, making it an attractive scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of potent and selective inhibitors of the epidermal growth factor receptor (EGFR) tyrosine kinase, a target of interest in oncology. The study reported that derivatives of 2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone exhibited nanomolar inhibitory activity against EGFR mutants associated with non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, recent research has also investigated the antimicrobial potential of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of analogs derived from 2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone, which showed promising activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The authors attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone. A recent patent (US20240000001) disclosed a novel catalytic method for its synthesis, utilizing a palladium-catalyzed cross-coupling reaction that significantly improves yield and reduces the need for hazardous reagents. This development is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A 2023 review in Current Topics in Medicinal Chemistry highlighted the need for further structural modifications to address issues such as plasma protein binding and off-target effects. Ongoing research is focused on leveraging computational chemistry and structure-activity relationship (SAR) studies to design next-generation analogs with improved efficacy and safety profiles.

In conclusion, 2,2,2-Trifluoro-1-(3-fluoro-5-methoxyphenyl)ethanone (CAS: 1256482-19-5) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable tool for the development of novel therapeutics targeting cancer and infectious diseases. Future research directions include exploring its potential in other therapeutic areas, such as neurodegenerative disorders, and further optimizing its synthetic accessibility for industrial-scale production.